Cas no 1014613-31-0 (2-methyl-1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrrolo[2,3-b]pyridine)

• Product Name: 2-methyl-1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrrolo[2,3-b]pyridine
• CAS No: 1014613-31-0
• MF: C₂₀H₂₃BN₂O₄S
• MW: 398.283623933792
• MDL: MFCD11617879
• CID: 833038
• PubChem ID: 49758920
• Update Time: 2025-04-19

2-methyl-1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(phenylsulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrrolo[2,3-b]pyridine
• 1-Propanone, 1-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)-2,3-diphenyl-
• tert-butyl N-[[1-(2-aminoethyl)piperidin-4-yl]methyl]carbamate
• 1H-PYRROLO[2,3-B]PYRIDINE, 2-METHYL-1-(PHENYLSULFONYL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• SCHEMBL2986594
• DPHLUTRCGGQLQT-UHFFFAOYSA-N
• 1014613-31-0
• 1-(benzenesulfonyl)-2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
• SB16069
• CS-0005033
• DB-104695

• MDL： MFCD11617879
• Inchi： 1S/C20H23BN2O4S/c1-14-13-16-17(21-26-19(2,3)20(4,5)27-21)11-12-22-18(16)23(14)28(24,25)15-9-7-6-8-10-15/h6-13H,1-5H3
• InChI Key： DPHLUTRCGGQLQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C)=CC2C1=NC=CC=2B1OC(C)(C)C(C)(C)O1)(=O)=O

Computed Properties

• Exact Mass: 398.1471586g/mol
• Monoisotopic Mass: 398.1471586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides